L-GLUTAMIC ACID SODIUM L-GLUTAMIC ACID SODIUM Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-).
Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992)
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Brand Name: Vulcanchem
CAS No.: 16690-92-9
VCID: VC0098486
InChI: InChI=1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1
SMILES: C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Molecular Formula: C5H8NaNO4· H2O
C5H7NNa2O4
Molecular Weight: 191.09 g/mol

L-GLUTAMIC ACID SODIUM

CAS No.: 16690-92-9

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VCID: VC0098486

Molecular Formula: C5H8NaNO4· H2O
C5H7NNa2O4

Molecular Weight: 191.09 g/mol

L-GLUTAMIC ACID SODIUM - 16690-92-9

CAS No. 16690-92-9
Product Name L-GLUTAMIC ACID SODIUM
Molecular Formula C5H8NaNO4· H2O
C5H7NNa2O4
Molecular Weight 191.09 g/mol
IUPAC Name disodium;(2S)-2-aminopentanedioate
Standard InChI InChI=1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1
Standard InChIKey PXEDJBXQKAGXNJ-QTNFYWBSSA-L
Isomeric SMILES C(CC(=O)[O-])[C@@H](C(=O)[O-])N.[Na+].[Na+]
Impurities Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence.
Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm
SMILES C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Canonical SMILES C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Boiling Point 225 °C (decomposes)
Colorform White free flowing crystals or crystalline powder
Forms rhombic prisms when crystallized from wate
Density 26.2 (saturated water solution at 20 °C)
Melting Point 450 °F (Decomposes) (NTP, 1992)
Physical Description Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992)
Liquid
White, practically odourless crystals or crystalline powde
Description Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-).
Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992)
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Related CAS 56-86-0 (Parent)
Solubility greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
Freely soluble in water; practically insoluble in ethanol or ether
SPARINGLY SOL IN ALCOHOL
73.9 G PER 100 ML WATER @ 25 °C; IT IS PRACTICALLY INSOL IN OIL OR ORGANIC SOLVENTS
In water, 385,000 ppm at 25 °C
Synonyms Accent
Glutamate, Sodium
Monosodium Glutamate
MSG
Sodium Glutamate
Vestin
PubChem Compound 167560
Last Modified Nov 11 2021
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